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Compound of Interest

Compound Name: SDz285428
CAS No.: 174262-10-3
Cat. No.: B1246072

Get Quote

. J

Compound Identification & Critical Disclaimer

Compound: SDZ 285-428 (also known as NVP-VID-400) Primary Target:CYP24A1 (25-
Hydroxyvitamin D-24-hydroxylase) and CYP51 (Lanosterol 14a-demethylase). Mechanism:
Imidazole-based reversible inhibition of the heme-thiolate enzyme system.
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I\ CRITICAL CLARIFICATION: Users frequently confuse SDZ 285-428 with Novartis MDM2
inhibitors (e.g., NVP-CGMO097 or NVP-HDMZ201) due to the "SDZ/NVP" nomenclature.

e [fyou are studying p53/MDM2: You likely have the wrong compound. SDZ 285-428 will not
stabilize p53 directly.

e [f you are studying Vitamin D Metabolism/Antifungals: You are in the right place. This guide

focuses on the specific off-target profile of this CYP inhibitor.

Mechanism of Action & Off-Target Landscape

SDZ 285-428 is a potent inhibitor of CYP24A1, the enzyme responsible for catabolizing
(breaking down) active Vitamin D (1,25(OH)zDs). By inhibiting this enzyme, the drug extends
the half-life and signaling potency of Vitamin D.

However, its imidazole core dictates its off-target profile. The "off-targets" are primarily other
Cytochrome P450 enzymes essential for cellular homeostasis.
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Figure 1: Mechanism of SDZ 285-428. The drug blocks the degradation of active Vitamin D. At
high concentrations, it may "leak” and inhibit the synthesis enzyme (CYP27B1), negating the
desired effect.

Troubleshooting Guides (FAQ Format)
Category A: Specificity & "Silent" Off-Targets

Q1: I am treating cells with SDZ 285-428 to boost Vitamin D signaling, but | see no increase in
VDR target genes (e.g., CAMP, CD14). Is the drug inactive?

Diagnosis: You may be encountering CYP27B1 cross-inhibition. While SDZ 285-428 is
selective for CYP24A1, it retains affinity for CYP27B1 (the activating enzyme) at higher
concentrations. If you inhibit the production of active Vitamin D while trying to stop its
degradation, the net effect is zero.

e The Fix: Perform a dose-titration curve.
o Optimal Range: Typically 10 nM — 500 nM.

o Danger Zone:>1 pM. At this level, specificity for CYP24A1 over CYP27B1 diminishes
significantly.

o Control Experiment: Treat cells with exogenous 1,25(0OH)zDs (active form) + SDZ 285-428. If
the drug is working correctly as a CYP24AL1 inhibitor, you should see super-physiological
potentiation of the signal compared to 1,25(OH)zDs alone.

Q2: I am using SDZ 285-428 in a combination study with another drug (e.g., Paclitaxel or a
Kinase Inhibitor). The combination is unexpectedly toxic. Is this synergy?

Diagnosis: Likely a Pharmacokinetic (PK) Off-Target Effect (Drug-Drug Interaction in the dish).
SDZ 285-428 contains an imidazole ring, a structure common in general P450 inhibitors (like
ketoconazole). It likely inhibits CYP3A4 or CYP2C9 present in liver cells (HepG2, HuH7) or
induced in other lines.
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e The Mechanism: If your second drug is metabolized by CYP3A4, SDZ 285-428 prevents its
clearance/breakdown, causing the effective concentration of the second drug to spike to
toxic levels inside the well.

e The Fix: Check the metabolic route of your partner drug. If it is a CYP substrate, you cannot
assume "synergy." You are simply overdosing the cells.

Category B: Cytotoxicity & Solubility[1][2]

Q3: My cells are detaching/dying at 10 uM, even in the absence of Vitamin D. Is this on-target?

Diagnosis: No, this is Non-Specific Toxicity. CYP24AL1 inhibition itself is rarely cytotoxic in short-
term culture (unless calcium overload occurs, which takes days). Immediate toxicity at >10 uM
suggests:

» Mitochondrial Interference: Azoles can interfere with electron transport chain components.
¢ Solubility/Precipitation: SDZ 285-428 is highly lipophilic.
Q4: | see "crystals" or debris in the media upon adding the drug.

Diagnosis:Micro-precipitation. Adding a high-concentration DMSO stock directly to aqueous
media often causes the drug to crash out of solution before it disperses. This precipitate settles
on cells, causing physical stress and high local toxicity ("hotspots").

e Protocol: The "Step-Down" Dilution Method

[e]

Prepare 10 mM stock in 100% DMSO.

o

Create a 100x intermediate dilution in varying buffers (e.g., 100 uM in PBS/BSA). Note:
BSA (Bovine Serum Albumin) helps solubilize lipophilic drugs.

Add the intermediate solution to the cell culture media.

o

Never exceed 0.5% final DMSO concentration.

o

Experimental Validation Protocols
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To confirm SDZ 285-428 is acting on-target and not via off-target toxicity, use this validation
workflow.

Protocol: The "Rescue" Assay

Objective: Distinguish between CYP24A1-mediated effects and off-target toxicity.

Expected Expected
Step Condition Treatment Result (If On- Result (If Off-
Target) Target)
1 Baseline Vehicle (DMSO) Normal Viability Normal Viability
25(0OH)D3 (100 Mild VDR Mild VDR
2 Substrate o o
nM) Activation Activation
No effect
o SDZ 285-428 _ o
3 Inhibitor (without Toxicity/Death
(100 nM)
substrate)
o Strong VDR Toxicity/No
4 Combination 25(0OH)D3 + SDZ o o
Activation Activation

Data Analysis:
« |If Condition 3 causes death: The drug is toxic on its own (Off-target).

« If Condition 4 shows significantly higher gene expression (e.g., CYP24A1 mRNA feedback
loop) than Condition 2: The drug is successfully inhibiting catabolism.

Troubleshooting Workflow
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Issue: Unexpected Results
with SDZ 285-428
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Dilution with BSA. Partner drug is CYP substrate?

Action: Validate partner drug

PK in presence of Azoles.
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Figure 2: Decision tree for troubleshooting experimental artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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